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Compound of Interest

Compound Name: Ercc1-xpf-IN-1

Cat. No.: B12409280 Get Quote

This guide provides a comprehensive comparison of Ercc1-xpf-IN-1 and other small molecule

inhibitors targeting the ERCC1-XPF endonuclease, a critical complex in multiple DNA repair

pathways. Overexpression of the ERCC1-XPF complex is linked to resistance to platinum-

based chemotherapies, making its inhibition a promising strategy to enhance cancer treatment

efficacy.[1][2] This document is intended for researchers, scientists, and drug development

professionals, offering objective performance comparisons, supporting experimental data, and

detailed protocols.

Comparative Analysis of ERCC1-XPF Inhibitors
The ERCC1-XPF complex, a structure-specific 5'-3' endonuclease, is essential for repairing

DNA damage, including interstrand crosslinks (ICLs) and bulky adducts induced by

chemotherapy.[3][4] Several small molecules have been developed to inhibit its activity, either

by targeting the endonuclease domain of XPF or the protein-protein interaction (PPI) between

ERCC1 and XPF.[2] Ercc1-xpf-IN-1 has emerged as a potent inhibitor, and its performance is

compared with other notable compounds in the table below.
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Inhibitor Target IC50 Cellular Effect Reference

Ercc1-xpf-IN-1 ERCC1-XPF 0.49 µM

Potentiates UV

radiation and

cyclophosphamid

e cytotoxicity in

colorectal cancer

cells.[5]

[5]

Compound B5 ERCC1-XPF 0.49 µM

Identified as a

promising

inhibitor of the

ERCC1-XPF

complex.[1]

[1]

NSC143099 (Hit

1)

ERCC1-XPF

Endonuclease

Activity

Low nM range

Potentiates

cisplatin

cytotoxicity and

inhibits DNA

repair in lung

cancer cells.[4]

[6][7]

[4][6][7]

NSC16168 (Hit

2)

ERCC1-XPF

Endonuclease

Activity

Low nM range

Potentiates

cisplatin

antitumor activity

in a lung cancer

xenograft model.

[4][6][7]

[4][6][7]

Compound 4

ERCC1-XPF

Heterodimerizati

on

Not specified

Sensitizes HCT-

116 cells to UVC

radiation and

cyclophosphamid

e.[8][9]

[8][9]

Compound 6 ERCC1-XPF

Heterodimerizati

on

Not specified Sensitizes HCT-

116 cancer cells

to UVC,

cyclophosphamid

[8][10]
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e, and ionizing

radiation.[8][10]

E-X PPI2 ERCC1-XPF PPI 20 µM

Impeded

Nucleotide

Excision Repair

(NER) in cells

and sensitized

melanoma cells

to cisplatin.[11]

[11]

Compound F06 ERCC1-XPF PPI Not specified

Disrupted the

XPF-ERCC1 PPI

in cells and

showed synergy

with cisplatin and

UVC irradiation.

[11]

[11]

Key DNA Repair Pathways Involving ERCC1-XPF
The ERCC1-XPF heterodimer is a crucial player in several DNA repair mechanisms. Its primary

role is in Nucleotide Excision Repair (NER), which removes bulky DNA lesions.[12][13] It also

participates in the repair of more toxic lesions like DNA interstrand crosslinks (ICLs) and

double-strand breaks (DSBs) through pathways like Single-Strand Annealing (SSA).[1][3][13]
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Nucleotide Excision Repair (NER) Other DNA Repair Pathways

DNA Damage
(e.g., UV-induced photoproducts)

DNA Unwinding
(TFIIH)

Pre-Incision Complex
(XPA, RPA, XPG)

ERCC1-XPF (5' incision) XPG (3' incision)

Incision & Excision

DNA Synthesis
(Polymerase)

Ligation
(Ligase)

Repaired DNA

Interstrand Crosslink (ICL) Repair

ERCC1-XPF

Double-Strand Break (DSB) Repair
(e.g., SSA, MMEJ)
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High-Throughput Screening (HTS)
(Fluorescence-based assay)

Initial Hit Identification

Secondary Screening
(Specificity against other endonucleases)

In Vitro Validation
(Gel-based nuclease assay)

Mechanism of Action
(e.g., EMSA for DNA binding)

Cell-Based Assays
(Cytotoxicity & Chemosensitization)

Lead Optimization
(SAR studies)

Preclinical Models
(e.g., Xenograft studies)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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